![molecular formula C9H18ClNO B2570440 {5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride CAS No. 1864061-28-8](/img/structure/B2570440.png)
{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride
Overview
Description
“{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride” is an organic compound . It has a molecular weight of 191.7 . The IUPAC name for this compound is (5-oxaspiro[3.5]nonan-8-yl)methanamine hydrochloride .
Molecular Structure Analysis
The InChI code for “{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride” is 1S/C9H17NO.ClH/c10-7-8-2-5-11-9(6-8)3-1-4-9;/h8H,1-7,10H2;1H . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
“{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride” appears as a powder . It should be stored at room temperature .
Scientific Research Applications
Psychoactive Substances and Neuropharmacology
Psychoactive substances like 5-MeO-DALT and TCB-2 have been studied for their effects on the human brain, offering insights into pharmacological, physiological, and psychopharmacological aspects. These studies contribute to understanding the complex interactions between psychoactive compounds and serotonin receptors, which could be relevant for exploring the potential research applications of “{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride” if it shares similar pharmacological profiles (Corkery et al., 2012); (Giovanni & Deurwaerdère, 2017).
Novel Analgesic Therapies
Research on mu-opioid receptor biased agonists like Oliceridine highlights the development of novel analgesic therapies that offer therapeutic benefits with reduced adverse effects. This illustrates the potential for “{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride” in contributing to the advancement of pain management solutions if it exhibits similar receptor selectivity or pharmacodynamics (Urits et al., 2019).
Anti-inflammatory Applications
The exploration of serotonin (5-HT) receptor agonists as anti-inflammatory agents indicates a promising therapeutic area. Given the potent anti-inflammatory effects observed in animal models through the activation of 5-HT2A receptors, there is potential for investigating “{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride” in similar contexts, especially if it interacts with the serotonergic system in comparable ways (Flanagan & Nichols, 2018).
Neurotherapeutics and Psychiatric Disorders
The therapeutic research on psilocybin and its efficacy in treating mood and anxiety disorders, addiction, and other psychiatric conditions underlines the significant impact that psychoactive compounds can have on mental health treatment. If “{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride” shares pharmacological characteristics with known psychedelics, it could warrant further exploration in this domain (Johnson & Griffiths, 2017).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
5-oxaspiro[3.5]nonan-8-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO.ClH/c10-7-8-2-5-11-9(6-8)3-1-4-9;/h8H,1-7,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDQPBPMDRYZZSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(CCO2)CN.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{5-Oxaspiro[3.5]nonan-8-yl}methanamine hydrochloride | |
CAS RN |
1864061-28-8 |
Source
|
| Record name | 5-oxaspiro[3.5]nonan-8-ylmethanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-fluoro-N-[3-fluoro-4-(4-phenylpiperazin-1-yl)phenyl]benzamide](/img/structure/B2570357.png)
![2-(4-oxo-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanyl-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide](/img/structure/B2570360.png)
![methyl 6-acetyl-2-(4-(N-butyl-N-methylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2570368.png)
![(Z)-ethyl 2-(1-(3-((3-allyl-4-oxo-2-thioxothiazolidin-5-ylidene)methyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)-3-oxopiperazin-2-yl)acetate](/img/structure/B2570375.png)
